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The primary stability challenge for Nedocromil Sodium trihydrate (NST), the form used in DPIs, is its
sensitivity to high relative humidity (RH), which induces a crystal form change that severely impacts

aerosol performance [1] [2].

The table below summarizes the key stability factors and their implications for research and development.

Factor Impact on Stability & Performance Key Experimental Findings

High Relative Induces conversion from trihydrate to  Conversion occurs at 286% RH; leads to
Humidity heptahemihydrate [1] [2]. significantly decreased powder
deaggregation in an in vitro model [1].

Hydrate Determines physical stability and Trihydrate (NST) is stable between 6.4% to
Form aerosol performance [1] [2]. 79.5% RH at 22°C; the monohydrate is
extremely hygroscopic and unsuitable for
DPIs [2].
Powder Governs cohesive interactions and Both milled and micronized NST had a
Processing deaggregation efficiency, rather than similar volume median diameter of ~1 pm,
being a primary size-reduction step [1]  but micronized powder showed greater
[2]. cohesion and poorer aerosol performance [1]

2].
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Experimental Protocol: Investigating Humidity-Induced
Performance Decay

This methodology is adapted from Clarke et al. to assess how storage humidity affects the in vitro aerosol

performance of NST [1] [2].

1. Principle: This experiment characterizes the aerosol performance of NST powders after storage at
controlled humidity levels to identify critical RH thresholds that degrade performance due to

physicochemical changes.

2. Materials & Equipment:

¢ Test Material: Nedocromil Sodium trihydrate (NST) powder (milled or micronized).

¢ Equipment: Controlled humidity chambers, analytical balance, dry powder inhaler device (for
testing), cascade impactor (or equivalent aerosol particle size classifier), low-temperature Scanning
Electron Microscope (SEM), powder X-ray diffractometer (PXRD).

3. Procedure:

e Step 1: Powder Conditioning: Pre-screen NST powder through a 710 ym sieve. Condition separate
powder samples in controlled humidity chambers for at least 48 hours at 22°C across a range of RH
(e.g., 12%, 33%, 57%, 76%, 86%).

e Step 2: In Vitro Aerosol Performance: For each conditioned sample, aerosolize the powder from a
DPI device into a cascade impactor operating at a flow rate of 60 L/min. Calculate the Fine Particle
Fraction (FPF), which is the percentage of the emitted dose with an aerodynamic diameter less than
a specific cutoff (e.g., 6.8 ym or 5.4 ym) [1] [2].

e Step 3: Physicochemical Characterization: Use PXRD to confirm the crystalline form of the powder
(trihydrate vs. heptahemihydrate) after storage. Use low-temperature SEM to visualize particle
morphology and aggregation state.

4. Data Analysis:

¢ Asignificant drop in FPF for samples stored at high RH (e.g., 86%) indicates poor deaggregation and
performance decay.

e Correlate the decline in FPF with PXRD data confirming the conversion from NST to the
heptahemihydrate form.

The experimental workflow for this protocol can be visualized as follows:
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Troubleshooting FAQ for Researchers

Q1: Our NST DPI formulation shows poor aerosol performance. What is the most likely cause? The
most probable cause is high humidity exposure during storage or processing, leading to a conversion
from the trihydrate to the heptahemihydrate crystal form [1]. This change increases cohesive forces between
particles, making the powder difficult to deaggregate during inhalation [1] [2]. Ensure all processing and

storage is conducted in a controlled environment at low to moderate humidity (well below 80% RH).
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Q2: How does the "micronized" NST differ from the "milled" material in terms of performance?
Interestingly, while both milled and micronized NST have a similar primary particle size (~1 pm), the
micronized powder often demonstrates greater cohesiveness and poorer aerosol performance [1] [2].
This suggests that the micronization process may not be a primary size-reduction step but rather a
deaggregation stage that creates stronger inter-particulate forces. If possible, characterize the performance of

different processed batches.

Q3: What are the stable hydrate forms of Nedocromil Sodium for DPI formulation?

¢ Nedocromil Sodium Trihydrate (NST): This is the stable and preferred form for DPIs. It is stable
across a wide range of 6.4% to 79.5% RH at 22°C [2].

¢ Nedocromil Sodium Monohydrate: This form is extremely hygroscopic and rapidly converts to the
trihnydate at RH =6.4%. It is not suitable for DPI formulations [2].

Mechanisms & Workflows

The relationship between environmental conditions, material properties, and final performance is key. The

following diagram illustrates this logical pathway for NST performance failure:

High Humidity Crystal Form Conversion Increased Inter-Particulate Poor Powder Deaggregation Reduced Fine Particle Fraction
(=86% RH) (Trihydrate — Heptahemihydrate) Cohesion in Inhaler (Low Aerosol Performance)
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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